Cas no 118429-10-0 (Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester)
118429-10-0 structure
Product Name:Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester
CAS No:118429-10-0
MF:C9H8BrClN2O2
MW:291.529020309448
CID:1210947
PubChem ID:71339506
Update Time:2025-04-20
Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester
- methyl 2-[(4-bromophenyl)hydrazinylidene]-2-chloroacetate
- Methyl [2-(4-bromophenyl)hydrazinylidene](chloro)acetate
- 118429-10-0
- DTXSID70766924
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- Inchi: 1S/C9H8BrClN2O2/c1-15-9(14)8(11)13-12-7-4-2-6(10)3-5-7/h2-5,12H,1H3
- InChI Key: SOKMINLPGKEBMH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NN=C(C(=O)OC)Cl
Computed Properties
- Exact Mass: 289.94584
- Monoisotopic Mass: 289.94577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 50.7Ų
Experimental Properties
- PSA: 50.69
Acetic acid, [(4-bromophenyl)hydrazono]chloro-, methyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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